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Compound of Interest

Compound Name: BM 15766 sulfate

Cat. No.: B3290633

For researchers and drug development professionals, the consistency and quality of chemical
reagents are paramount to achieving reliable and reproducible experimental outcomes. This
guide provides a side-by-side comparison of various suppliers of BM 15766 sulfate, a potent
inhibitor of 7-dehydrocholesterol reductase. The objective is to offer a clear, data-driven
overview to aid in the selection of the most suitable supplier for your research needs.

Data Presentation: A Quantitative Comparison

The following table summarizes the key quality and supply attributes of BM 15766 sulfate from
prominent suppliers. Data is based on publicly available information from supplier websites and
documentation.
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. Santa Cruz _
Sigma- MedchemEx  AbMole ] BioCat
Parameter ] ] ] Biotechnolog
Aldrich press BioScience GmbH
y
Purity (as >98% (HPLC) 98.20% (lot -
n >98% >98%(3] Not specified
stated) [1] specific)[2]
COA, HNMR,
) Certificate of -
Analytical ) RP-HPLC, COA, MSDS Certificate of
Analysis ) )
Data ) LCMS (available Analysis (lot Datasheet
_ (requires lot ) .
Provided #14] (available for upon request)  specific)[3]
download)[5]
Molecular C22H25CIN20 C22H25CIN20 C22H25CIN20 C22H25CIN20 C22H27CIN20
Formula 2 - H2S04[1] 2 - H2S04 2 - H2S04 2¢H2S04[3] 6S[3]
Molecular
] 482.98[1] 482.98 482.98 482.98[3] 482.98[3]
Weight
DMSO: 4
. mg/mL, Soluble in N N N
Solubility ) Not specified Not specified Not specified
Insoluble in DMSOI2]
water[4][6]
Powder: Powder:
-20°C (3 -20°C (3
years), 4°C (2  years), 4°C (2
years); In years); In
Storage - -
2-8°C[4][1][6]  solvent: solvent: Not specified Not specified
Temperature
-80°C (6 -80°C (6
months), months),
-20°C (1 -20°C (1
month)[5] month)

Experimental Protocols

Detailed, lot-specific experimental protocols are typically not publicly disclosed by suppliers.

However, a general methodology for determining the purity of a compound like BM 15766

sulfate via High-Performance Liquid Chromatography (HPLC) is outlined below.
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Representative HPLC Purity Analysis Protocol:

e Instrumentation: A standard HPLC system equipped with a UV detector, a C18 reversed-
phase column (e.g., 4.6 mm x 250 mm, 5 um particle size), and an autosampler.

» Mobile Phase: A gradient of two solvents, typically acetonitrile and water, both containing a
small amount of an ion-pairing agent like trifluoroacetic acid (TFA) to improve peak shape.
The gradient would run from a lower to a higher concentration of acetonitrile over a set
period.

o Sample Preparation: A known concentration of the BM 15766 sulfate standard is accurately
weighed and dissolved in a suitable solvent, such as DMSO, to a final concentration
appropriate for HPLC analysis (e.g., 1 mg/mL).

« Injection Volume: A small volume of the sample solution (e.g., 10 yL) is injected onto the
column.

o Detection: The UV detector is set to a wavelength where the analyte has maximum
absorbance, determined from its UV spectrum.

o Data Analysis: The chromatogram is analyzed to determine the area of the main peak
corresponding to BM 15766 sulfate and any impurity peaks. The purity is calculated as the
percentage of the main peak area relative to the total area of all peaks.

Visualizing the Mechanism of Action

BM 15766 sulfate is an inhibitor of 7-dehydrocholesterol reductase (DHCR7), the enzyme that
catalyzes the final step in the Kandutsch-Russell pathway of cholesterol biosynthesis. The
following diagram illustrates this inhibitory action.
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Caption: Inhibition of DHCR7 by BM 15766 sulfate in the cholesterol biosynthesis pathway.

Experimental Workflow for Assessing Compound

Efficacy

To assess the biological activity of BM 15766 sulfate from different suppliers, a standardized

cell-based assay can be employed. The workflow below outlines the key steps in such an

experiment.
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Experiment Setup

Culture Cells (e.g., HepG2) Prepare BM 15766 Sulfate from Different Suppliers

Seed Cells in Multi-well Plates
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Treat Cells with Different Concentrations of BM 15766 Sulfate

:

Incubate for a Defined Period (e.g., 24-48 hours)

Extract Cellular Sterols

Analyze Sterol Levels by LC-MS/MS

Quantify 7-Dehydrocholesterol and Cholesterol

Click to download full resolution via product page

Caption: Workflow for evaluating the efficacy of BM 15766 sulfate in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BM 15766 = 98 HPLC, powder 86621-94-5 [sigmaaldrich.com]
2. medchemexpress.com [medchemexpress.com]
3. scbt.com [scbt.com]
» 4. scientificlabs.com [scientificlabs.com]
5. medchemexpress.com [medchemexpress.com]
6. sigmaaldrich.com [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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